Cas no 35884-66-3 (Nickel,tetrakis[tris(methylphenyl) phosphite-kP]-)

Nickel,tetrakis[tris(methylphenyl) phosphite-kP]- structure
35884-66-3 structure
Product Name:Nickel,tetrakis[tris(methylphenyl) phosphite-kP]-
CAS No:35884-66-3
MF:C84H84NiO12P4
MW:1468.14702892303
CID:308341
PubChem ID:13541791
Update Time:2025-04-19

Nickel,tetrakis[tris(methylphenyl) phosphite-kP]- Chemical and Physical Properties

Names and Identifiers

    • Nickel,tetrakis[tris(methylphenyl) phosphite-kP]-
    • nickel,tris(4-methylphenyl) phosphite
    • Nickel, tetrakis(tris(methylphenyl) phosphite-kappaP)-
    • Nickel, tetrakis(tris(methylphenyl) phosphite-P)-
    • Nickel, tetrakis(tritolyl phosphite)-
    • Tetrakis(tritolyl phosphite)nickel
    • tris(4-methylphenyl) phosphite - nickel (4:1)
    • 35884-66-3
    • 36700-08-0
    • (T-4)-Tetrakis[tris(4-methylphenyl) phosphite-kappaP]nickel
    • DTXSID40891212
    • NS00089110
    • Nickel, tetrakis[tris(methylphenyl) phosphite-.kappa.P]-
    • Inchi: 1S/4C21H21O3P.Ni/c4*1-16-4-10-19(11-5-16)22-25(23-20-12-6-17(2)7-13-20)24-21-14-8-18(3)9-15-21;/h4*4-15H,1-3H3;
    • InChI Key: RUCBZWQAPHSHNX-UHFFFAOYSA-N
    • SMILES: [Ni].P(OC1C=CC(C)=CC=1)(OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1.P(OC1C=CC(C)=CC=1)(OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1.P(OC1C=CC(C)=CC=1)(OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1.P(OC1C=CC(C)=CC=1)(OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 190.156895
  • Monoisotopic Mass: 190.156895
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 96.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 165.12000
  • LogP: 25.50200
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